Cas no 2172573-19-0 (Thiophen-3-ylmethanesulfonyl fluoride)

• Product Name: Thiophen-3-ylmethanesulfonyl fluoride
• CAS No: 2172573-19-0
• MF: C₅H₅FO₂S₂
• MW: 180.220402479172
• CID: 5464061
• Update Time: 2025-06-08

Thiophen-3-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Thiophen-3-ylmethanesulfonyl fluoride
• (thiophen-3-yl)methanesulfonyl fluoride
• Z2901777193

• Inchi： 1S/C5H5FO2S2/c6-10(7,8)4-5-1-2-9-3-5/h1-3H,4H2
• InChI Key： VBYAQPYDYRQPGI-UHFFFAOYSA-N
• SMILES： S(CC1=CSC=C1)(=O)(=O)F

Computed Properties

• Exact Mass: 179.97149991 g/mol
• Monoisotopic Mass: 179.97149991 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.8
• Molecular Weight: 180.2

Additional information on Thiophen-3-ylmethanesulfonyl fluoride

Comprehensive Overview of Thiophen-3-ylmethanesulfonyl fluoride (CAS No. 2172573-19-0) and Its Applications

Thiophen-3-ylmethanesulfonyl fluoride (CAS No. 2172573-19-0) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and biochemical research. This compound, characterized by its thiophene ring and reactive sulfonyl fluoride group, serves as a versatile building block for the development of novel pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features make it a valuable tool for researchers exploring covalent inhibitors, protease substrates, and click chemistry applications.

The growing interest in Thiophen-3-ylmethanesulfonyl fluoride is partly driven by the increasing demand for targeted covalent inhibitors in drug discovery. Covalent inhibitors, which form irreversible or reversible bonds with their target proteins, have emerged as a promising strategy for treating diseases such as cancer, autoimmune disorders, and infectious diseases. The sulfonyl fluoride moiety in this compound exhibits selective reactivity with nucleophilic amino acids, making it an attractive candidate for designing next-generation therapeutics. Recent studies have highlighted its potential in modulating enzyme activity and disrupting protein-protein interactions, aligning with the current focus on precision medicine.

In addition to its pharmaceutical applications, Thiophen-3-ylmethanesulfonyl fluoride is also explored in materials science. The thiophene ring, a common motif in conductive polymers, contributes to the compound's utility in developing organic electronic materials. Researchers are investigating its incorporation into photovoltaic devices and sensors, leveraging its electron-rich properties to enhance performance. This aligns with the global push toward sustainable energy solutions and green chemistry, as industries seek alternatives to traditional silicon-based materials.

Another area where Thiophen-3-ylmethanesulfonyl fluoride shines is in chemical biology. Its ability to selectively label proteins and enzymes has made it a valuable probe for studying biological pathways and post-translational modifications. With the rise of proteomics and metabolomics, this compound offers researchers a powerful tool to map enzyme active sites and identify new drug targets. The integration of high-throughput screening techniques has further amplified its relevance in modern drug development pipelines.

From a synthetic perspective, Thiophen-3-ylmethanesulfonyl fluoride is prized for its compatibility with cross-coupling reactions and catalytic transformations. Chemists utilize it to construct complex heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. Its stability under various reaction conditions and ease of functionalization make it a preferred choice for library synthesis in fragment-based drug design. This adaptability is particularly relevant in the context of AI-driven drug discovery, where rapid synthesis of diverse compounds is essential for virtual screening.

The safety profile and handling of Thiophen-3-ylmethanesulfonyl fluoride are also critical considerations for researchers. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its reactivity. This aligns with the broader industry emphasis on laboratory safety and responsible chemical management, ensuring compliance with Good Laboratory Practices (GLP).

In summary, Thiophen-3-ylmethanesulfonyl fluoride (CAS No. 2172573-19-0) represents a multifaceted compound with applications spanning drug discovery, materials science, and chemical biology. Its unique combination of a thiophene ring and sulfonyl fluoride group positions it as a key player in the development of innovative therapies and advanced materials. As research continues to uncover new uses for this compound, its role in addressing global challenges—from personalized medicine to renewable energy—will undoubtedly expand.